Cas no 129203-60-7 (Iberiotoxin)

Iberiotoxin is a selective, high-affinity peptide inhibitor derived from the venom of the East Indian red scorpion (Buthus tamulus). It specifically blocks large-conductance calcium-activated potassium (BK) channels, making it a valuable tool for electrophysiological and pharmacological research. Its key advantages include exceptional selectivity for BK channels over other potassium channel subtypes, enabling precise modulation of channel activity in studies of vascular tone, neuronal excitability, and smooth muscle function. Iberiotoxin's well-characterized mechanism of action and stability in experimental conditions further enhance its utility for mechanistic investigations. The peptide is typically supplied in lyophilized form, ensuring consistent performance in patch-clamp and other functional assays.

Iberiotoxin structure

Product Name:Iberiotoxin

CAS No:129203-60-7

MF:C₁₇₉H₂₇₄N₅₀O₅₅S₇

MW:4230.84789133072

MDL:MFCD00131365

CID:205641

PubChem ID:16132435

Update Time:2025-05-27

Iberiotoxin Chemical and Physical Properties

Names and Identifiers

- Iberiotoxin (9CI)
- Cys13 and Cys33
- Iberiotoxin, Buthus tamulus
- IBTX
- RLBTX
- IBERIOTOXIN
- IBERIOTOXIN, RECOMBINANT
- IBTX (SCORPION, BUTHUS TAMULUS)
- iberiotoxin from buthus tamulus
- M.W. 4230.91 C179H274N50O55S7
- IBERIOTOXIN SCORPION BUTHUS TAMULUS
- IBERIOTOXIN 98%
- HB1053
- GTPL4218
- 773HER9B6T
- UNII-773HER9B6T
- DTXSID801045948
- Iberiotoxin, from Buthus tamulus, >=85% (HPLC)
- C179H276N50O56S7
- 129203-60-7
- Iberiatoxin
- Potassium channel toxin alpha-KTx 1.3
- DA-74377
- IBERIOTOXIN [MI]
- 5-Oxo-L-prolyl-L-phenylalanyl-L-threonyl-L-alpha-aspartyl-L-valyl-L-alpha-aspartyl-L-cysteinyl-L-seryl-L-valyl-L-seryl-L-lysyl-L-alpha-glutamyl-L-cysteinyl-L-tryptophyl-L-seryl-L-valyl-L-cysteinyl-L-lysyl-L-alpha-aspartyl-
- IBERIOTOXIN (MESOBUTHUS TAMULUS)
- Iberiotoxin
- MDL： MFCD00131365
- Inchi： 1S/C179H274N50O55S7/c1-87(2)65-111-155(261)208-112(66-93-33-15-13-16-34-93)146(252)195-77-133(239)225-139(88(3)4)172(278)213-117(71-136(244)245)158(264)199-100(44-31-62-190-178(186)187)144(250)193-75-131(237)198-102(40-22-27-58-181)148(254)219-124(167(273)205-109(56-64-285-12)145(251)194-76-132(238)197-101(39-21-26-57-180)147(253)200-105(43-25-30-61-184)151(257)220-123-81-286-288-83-125(221-152(258)106(203-166(123)272)45-32-63-191-179(188)189)169(275)210-113(68-95-46-48-97(234)49-47-95)156(262)206-110(177(283)284)50-53-129(185)235)82-287-291-86-128(168(274)202-104(42-24-29-60-183)150(256)212-116(70-135(242)243)159(265)207-111)224-175(281)142(91(9)10)228-164(270)121(79-231)216-157(263)115(69-96-74-192-99-38-20-19-37-98(96)99)211-170(276)126-84-289-290-85-127(171(277)217-122(80-232)165(271)227-141(90(7)8)174(280)218-120(78-230)163(269)201-103(41-23-28-59-182)149(255)204-108(154(260)222-126)52-55-134(240)241)223-160(266)118(72-137(246)247)214-173(279)140(89(5)6)226-162(268)119(73-138(248)249)215-176(282)143(92(11)233)229-161(267)114(67-94-35-17-14-18-36-94)209-153(259)107-51-54-130(236)196-107/h13-20,33-38,46-49,74,87-92,100-128,139-143,192,230-234H,21-32,39-45,50-73,75-86,180-184H2,1-12H3,(H2,185,235)(H,193,250)(H,194,251)(H,195,252)(H,196,236)(H,197,238)(H,198,237)(H,199,264)(H,200,253)(H,201,269)(H,202,274)(H,203,272)(H,204,255)(H,205,273)(H,206,262)(H,207,265)(H,208,261)(H,209,259)(H,210,275)(H,211,276)(H,212,256)(H,213,278)(H,214,279)(H,215,282)(H,216,263)(H,217,277)(H,218,280)(H,219,254)(H,220,257)(H,221,258)(H,222,260)(H,223,266)(H,224,281)(H,225,239)(H,226,268)(H,227,271)(H,228,270)(H,229,267)(H,240,241)(H,242,243)(H,244,245)(H,246,247)(H,248,249)(H,283,284)(H4,186,187,190)(H4,188,189,191)
- InChI Key： VDNVVLOBNHIMQA-UHFFFAOYSA-N
- SMILES： S1CC(C(NC(C(NC(CC(=O)O)C(NC(C(NC(C(NCC(NC(C(NC(CC(=O)O)C(NC(C(NCC(NC(C(NC(C(NC(C(NCC(NC(C(NC(C(NC2CSSCC(C(NC(C(NC(C(=O)O)CCC(N)=O)=O)CC3C=CC(=CC=3)O)=O)NC(C(CCCNC(=N)N)NC2=O)=O)=O)CCCCN)=O)CCCCN)=O)=O)CCSC)=O)CS1)=O)CCCCN)=O)=O)CCCNC(=N)N)=O)=O)C(C)C)=O)=O)CC1C=CC=CC=1)=O)CC(C)C)=O)=O)CCCCN)=O)NC(C(C(C)C)NC(C(CO)NC(C(CC1=CNC2C=CC=CC1=2)NC(C1CSSCC(C(NC(CO)C(NC(C(NC(CO)C(NC(C(NC(C(N1)=O)CCC(=O)O)=O)CCCCN)=O)=O)C(C)C)=O)=O)NC(C(CC(=O)O)NC(C(C(C)C)NC(C(CC(=O)O)NC(C(C(C)O)NC(C(CC1C=CC=CC=1)NC(C1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

Exact Mass: 4226.81679
Monoisotopic Mass: 4227.8225612g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 61
Hydrogen Bond Acceptor Count: 105
Heavy Atom Count: 291
Rotatable Bond Count: 89
Complexity: 9970
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 35
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 1000
XLogP3: -22
Topological Polar Surface Area: 1890Å²

Experimental Properties

Color/Form: Not determined
Solubility: H2O: 1 mg/mL, clear, colorless
PSA: 1711.53
Solubility: water

Iberiotoxin Security Information

Hazardous Material transportation number：UN 3462 6.1/PG 2
WGK Germany：3
Hazard Category Code： 26/27/28
Safety Instruction： 28-36/37-45
FLUKA BRAND F CODES：3-10
RTECS：NH6107500
Hazardous Material Identification：

Iberiotoxin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I120030-100?g	Iberiotoxin	129203-60-7		100μg	550.00	2021-08-04
TRC	I120030-250?g	Iberiotoxin	129203-60-7		250?g	1200.00	2021-08-04
FUJIFILM	330-42351-0.1mg	Iberiotoxin	129203-60-7		0.1mg	JPY 23000	2023-09-15
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci16750-100ug	Iberiotoxin	129203-60-7	98%	100ug	￥3061.00	2023-09-09
ChemScence	CS-0021258-100ug	Iberiotoxin	129203-60-7	≥98.0%	100ug	$998.0	2022-04-28
TRC	I120030-100μg	Iberiotoxin	129203-60-7		100μg	$ 570.00	2022-06-04
TRC	I120030-250μg	Iberiotoxin	129203-60-7		250μg	$ 1240.00	2022-06-04
abcr	AB477928-0,1 mg	Iberiotoxin; .	129203-60-7		0.10,1mg	€343.30	2023-06-15
TRC	I120030-.1mg	Iberiotoxin	129203-60-7		1mg	$655.00	2023-05-18
TRC	I120030-.25mg	Iberiotoxin	129203-60-7		25mg	$1424.00	2023-05-18

Iberiotoxin Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

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Additional information on Iberiotoxin

Research Briefing on Iberiotoxin (CAS: 129203-60-7) in Chemical Biology and Medicine

Iberiotoxin (IbTX), a 37-amino acid peptide with the CAS number 129203-60-7, is a potent and selective blocker of the large-conductance calcium-activated potassium (BK_Ca) channels. Derived from the venom of the Eastern Indian red scorpion (Buthus tamulus), this toxin has emerged as a critical pharmacological tool in neuroscience and cardiovascular research. Recent studies highlight its expanding therapeutic potential in conditions ranging from hypertension to neurological disorders, driven by its unique mechanism of action and high specificity for BK_Ca channels.

The primary mechanism of Iberiotoxin involves binding to the outer pore region of BK_Ca channels, inhibiting potassium efflux and thereby modulating cellular excitability. A 2023 study published in Nature Chemical Biology (DOI: 10.1038/s41589-023-01346-x) utilized cryo-EM to resolve IbTX-BK_Ca interactions at 2.8 Å resolution, revealing key residues (e.g., D275 and R277) critical for its nanomolar affinity. This structural insight has enabled rational design of IbTX analogs with modified pharmacokinetic properties, as demonstrated in subsequent work by Li et al. (Journal of Medicinal Chemistry, 2024).

In cardiovascular applications, IbTX's role in vasoregulation has been further elucidated. A multicenter clinical trial (NCT05284448) investigating IbTX-derived peptides for resistant hypertension reported Phase IIa results in Q1 2024, showing a 15.2 mmHg systolic BP reduction versus placebo (p<0.01). Concurrently, preclinical studies identified IbTX-sensitive BK_Ca splice variants (STREX isoforms) as novel targets in pulmonary arterial hypertension, with gene therapy approaches showing promise in rodent models (Circulation Research, 2023).

Neuroscience research has uncovered unexpected applications for 129203-60-7 in neuroprotection. A landmark Science Translational Medicine paper (2024) demonstrated that intrathecal IbTX administration reduced glutamate excitotoxicity in ALS models by 42%, correlating with improved motor neuron survival. However, challenges remain in blood-brain barrier penetration, prompting development of nanoparticle-encapsulated formulations currently in IND-enabling studies.

Manufacturing advances have addressed historical supply limitations. The 2023 introduction of a recombinant expression system in Pichia pastoris (yielding 12 mg/L vs. traditional 0.5 mg/L from venom extraction) has enabled broader research access. Quality control protocols now include MALDI-TOF mass spectrometry (expected m/z 4071.3) and patch-clamp validation (IC₅₀ 1-3 nM for BK_Ca).

Future directions focus on three areas: (1) Structure-activity relationship studies of IbTX chimeras with reduced immunogenicity, (2) Exploration of BK_Ca β-subunit-dependent effects in cancer metastasis (preliminary data show IbTX inhibits glioblastoma invasion by 67%), and (3) Development of photoactivatable IbTX variants for spatiotemporal channel modulation. The compound's evolving profile underscores its dual role as both a research tool and therapeutic lead in the chemical biology landscape.